1-Boc-4-(5-amino-6-methyl-2-pyridinyl)piperazine

• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol
• IUPAC Name: tert-butyl 4-(5-amino-6-methylpyridin-2-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H24N4O2/c1-11-12(16)5-6-13(17-11)18-7-9-19(10-8-18)14(20)21-15(2,3)4/h5-6H,7-10,16H2,1-4H3
• InChI Key: NZULECSKRTWAPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCN(CC2)C(=O)OC(C)(C)C)N

Description

1-Boc-4-(5-amino-6-methyl-2-pyridinyl)piperazine is a useful research compound. Its molecular formula is C15H24N4O2 and its molecular weight is 292.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Boc-4-(5-amino-6-methyl-2-pyridinyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Boc-4-(5-amino-6-methyl-2-pyridinyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Mix a slurry of 4-(6-methyl-5-nitro-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (46.00 g, 142.7 mmol) in THF (750 mL) at room temperature with Pd/C (5% Aldrich, 3.04 g, 1.43 mmol) then place under a hydrogen atmosphere (Parr shaker, 40-45 psi) for 6 hours. Add MeOH (250 mL), and subject the slurry to an atmosphere of hydrogen for 4 hours at room temperature. Add additional catalyst (3.04 g), then place the mixture under hydrogen for 7 hours. Filter the mixture through a pad of Celite 521®, washing with THF and MeOH then concentrate under reduced pressure to provide the title compound a pale pink solid. (41.58 g, 99% yield, MS(ES+): m/z=293 [M+H]).